Cas no 28977-69-7 (Pentanoyl chloride, 3-methyl-, (3S)-)

• Product Name: Pentanoyl chloride, 3-methyl-, (3S)-
• CAS No: 28977-69-7
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• CID: 1438141
• PubChem ID: 11344047
• Update Time: 2025-04-20

Pentanoyl chloride, 3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoyl chloride, 3-methyl-, (3S)-
• (S)-3-methylpentanoic acid chloride
• 3-METHYL-PENTANOYL CHLORIDE
• DTXSID90462895
• SCHEMBL9724921
• 28977-69-7

• Inchi： 1S/C6H11ClO/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： OGMHLZVDKIJTMN-YFKPBYRVSA-N
• SMILES： ClC(C[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 134.04993
• Monoisotopic Mass: 134.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07